1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine

• Molecular Formula: C10H12BrN
• Molecular Weight: 226.11 g/mol
• IUPAC Name: 1-(5-bromo-2-methylphenyl)cyclopropan-1-amine
• InChI: InChI=1S/C10H12BrN/c1-7-2-3-8(11)6-9(7)10(12)4-5-10/h2-3,6H,4-5,12H2,1H3
• InChI Key: OLYAQOQXKSCAGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)C2(CC2)N

Description

1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine (CID 84790820) is a cyclopropane-containing aromatic amine with the molecular formula C₁₀H₁₂BrN (molecular weight: 226.11 g/mol). Its structure features a cyclopropane ring directly attached to an amine group and a substituted phenyl ring bearing a bromine atom at the 5-position and a methyl group at the 2-position . This compound is structurally related to inhibitors of Beta Secretase 1 (BACE1), a therapeutic target for neurodegenerative diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine typically involves the reaction of 5-bromo-2-methylbenzyl chloride with cyclopropylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and recrystallization are common in industrial settings to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The bromo group can be reduced to a hydrogen atom, resulting in the formation of 1-(2-methylphenyl)cyclopropan-1-amine.

Substitution: The bromo group can be substituted with other nucleophiles such as hydroxyl, amino, or alkyl groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or palladium on carbon in the presence of hydrogen gas.

Substitution: Nucleophiles such as sodium hydroxide, ammonia, or alkyl halides in the presence of a suitable solvent.

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of 1-(2-methylphenyl)cyclopropan-1-amine.

Substitution: Formation of various substituted cyclopropan-1-amines depending on the nucleophile used.

Scientific Research Applications

1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Substituent Variations

Key structural analogs differ in halogen type, substituent positions, and functional groups (Table 1).

Table 1: Structural Comparison of Selected Cyclopropanamine Derivatives

Compound Name	Molecular Formula	Substituents on Phenyl Ring	Molecular Weight (g/mol)	Notable Features
1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine	C₁₀H₁₂BrN	5-Br, 2-CH₃	226.11	Rigid cyclopropane, methyl group
1-(3-Bromophenyl)cyclopropanamine	C₉H₁₀BrN	3-Br	212.1	Bromine at meta position
1-(2-Fluorophenyl)cyclopropan-1-amine HCl	C₉H₁₁ClFN	2-F	187.64	Electronegative fluorine, hydrochloride salt
1-(5-Bromo-2-methoxyphenyl)cyclopropanamine	C₁₀H₁₂BrNO	5-Br, 2-OCH₃	242.11	Methoxy (electron-donating) group
1-(4-Chloro-3-nitrophenyl)cyclopropan-1-amine	C₉H₉ClN₂O₂	4-Cl, 3-NO₂	228.64	Nitro (electron-withdrawing) group
1-(Trifluoromethyl)cyclopropan-1-amine HCl	C₄H₇ClF₃N	–	161.56	Trifluoromethyl substituent on cyclopropane

Physicochemical Properties

• Halogen Effects : Bromine (atomic radius 1.85 Å) increases molecular weight and hydrophobicity compared to fluorine (1.47 Å), which enhances electronegativity and metabolic stability .
• Substituent Position : The 5-bromo-2-methyl substitution in the target compound may improve steric interactions in enzyme binding compared to 3-bromo derivatives (e.g., 1-(3-Bromophenyl)cyclopropanamine) .
• Electron-Donating vs.

Biological Activity

1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine is characterized by the presence of a cyclopropane ring and a bromo-substituted aromatic moiety. Its chemical structure can be represented as follows:

$$\text{C}_1\text{H}_1\text{N}\text{C}_3\text{H}_3\text{Br}\text{C}_7\text{H}_7$$

This unique structure may contribute to its interaction with biological targets.

Biological Activity Overview

The biological activities of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine have been investigated in various contexts, including its antimicrobial , anticancer , and neurological effects. The following sections explore these activities in detail.

Antimicrobial Activity

Research indicates that 1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against several bacterial strains, including both Gram-positive and Gram-negative bacteria.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These findings suggest potential applications in treating bacterial infections, although further studies are necessary to evaluate its efficacy in vivo.

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Recent studies have focused on its effects on various cancer cell lines, revealing promising results.

Cell Line	IC50 (µM)
HeLa (cervical cancer)	15.4
MCF-7 (breast cancer)	22.6
A549 (lung cancer)	18.3

The mechanism of action appears to involve the induction of apoptosis in cancer cells, mediated by the activation of caspases and modulation of cell cycle regulators.

Neurological Effects

Emerging research suggests that 1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine may have neuroprotective effects. In animal models, it has been shown to reduce neuroinflammation and promote neuronal survival under stress conditions.

The biological activity of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine is believed to be mediated through several pathways:

• Receptor Interaction : The compound may interact with specific neurotransmitter receptors, influencing synaptic transmission.
• Enzyme Modulation : It has been suggested that the compound can inhibit certain enzymes involved in inflammatory pathways.
• Gene Expression Regulation : Studies indicate that it may alter the expression of genes associated with apoptosis and cell proliferation.

Case Studies

Several case studies have highlighted the potential therapeutic applications of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine:

• Case Study 1 : A study involving mice with induced bacterial infections demonstrated that treatment with the compound significantly reduced bacterial load compared to control groups.
• Case Study 2 : In a xenograft model of breast cancer, administration of the compound led to a marked decrease in tumor size and weight, suggesting its potential as an anticancer agent.